N-(4-fluorophenyl)-2-({3-[(2-methoxyphenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-methylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Antitumor Activity
The synthesis and evaluation of thieno[3,2-d]pyrimidine derivatives, including compounds structurally related to N-(4-fluorophenyl)-2-({3-[(2-methoxyphenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-methylacetamide, have demonstrated potent anticancer activity. A study by Hafez and El-Gazzar (2017) on new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives showed that these compounds exhibit significant antitumor activity against various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) cells. The antitumor efficacy of these compounds was found to be comparable to doxorubicin, indicating their potential as effective cancer therapeutics (Hafez & El-Gazzar, 2017).
Antimicrobial Properties
The antimicrobial activities of related thieno[3,2-d]pyrimidine derivatives have been investigated, highlighting their potential in combating bacterial and fungal infections. Kerru et al. (2019) synthesized a series of thienopyrimidine linked rhodanine derivatives, demonstrating significant in vitro antimicrobial activity against various bacterial and fungal strains. These compounds exhibited minimum inhibitory concentrations (MICs) indicative of potent antibacterial and antifungal effects, suggesting their utility in developing new antimicrobial agents (Kerru et al., 2019).
Chemical Synthesis Applications
The complex structure of this compound lends itself to the exploration of novel synthetic routes and methodologies in organic chemistry. For instance, the synthesis of related thieno[3,2-d]pyrimidine compounds involves innovative synthetic strategies, including condensation reactions, cycloaddition, and rearrangement reactions, contributing to the development of new chemical entities with potential therapeutic applications. This includes the exploration of ionic liquid-promoted synthesis methods for novel heterocyclic compounds, which demonstrate the evolving nature of synthetic chemistry in creating complex molecules with specific biological activities (Tiwari et al., 2018).
properties
IUPAC Name |
N-(4-fluorophenyl)-2-[3-[(2-methoxyphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20FN3O3S2/c1-26(17-9-7-16(24)8-10-17)20(28)14-32-23-25-18-11-12-31-21(18)22(29)27(23)13-15-5-3-4-6-19(15)30-2/h3-12H,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZMNZDLSGAULFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)F)C(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4OC)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20FN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.